Cas no 1351500-37-2 (2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzeneacetic acid, ethyl ester)

• Product Name: 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzeneacetic acid, ethyl ester
• CAS No: 1351500-37-2
• MF: C₁₆H₂₂BFO₄
• MW: 308.152888774872
• CID: 4586516
• PubChem ID: 70649800
• Update Time: 2025-06-18

2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzeneacetic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzeneacetic acid, ethyl ester
• ethyl 2-[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetate
• ethyl 2-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetate
• 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzeneacetic acid ethyl ester
• SCHEMBL12068442
• BS-30711
• 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzeneaceticacid,ethylester
• DB-416260
• E84491
• MFCD22381130
• Ethyl 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzeneacetate
• CS-0177771
• 1351500-37-2

• Inchi： 1S/C16H22BFO4/c1-6-20-14(19)9-11-7-8-12(10-13(11)18)17-21-15(2,3)16(4,5)22-17/h7-8,10H,6,9H2,1-5H3
• InChI Key： IDLKSCIRMPIZOL-UHFFFAOYSA-N
• SMILES： FC1=C(CC(=O)OCC)C=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 308.1595175g/mol
• Monoisotopic Mass: 308.1595175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8

Additional information on 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzeneacetic acid, ethyl ester

Introduction to 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzeneacetic acid, ethyl ester and Its Significance in Modern Chemical Research

The compound with the CAS number 1351500-37-2, specifically named as 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzeneacetic acid, ethyl ester, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule has garnered attention in the scientific community due to its unique structural features and potential applications in drug development. The presence of a fluorine atom at the 2-position of the benzene ring and a tetramethyl-1,3,2-dioxaborolan moiety at the 4-position introduces distinct electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly alter pharmacokinetic properties such as metabolic stability, lipophilicity, and binding affinity. For instance, fluorine substitution often enhances the binding of a drug to its target receptor, leading to improved therapeutic efficacy. The fluorobenzeneacetic acid ethyl ester derivative exemplifies this trend, where the fluoro group contributes to the compound's overall bioactivity.

The tetramethyl-1,3,2-dioxaborolan substituent in this compound is particularly noteworthy as it serves as a versatile boronic acid equivalent in cross-coupling reactions. These reactions are foundational in modern synthetic organic chemistry, enabling the construction of complex molecular frameworks with high precision. The boronate ester functionality allows for palladium-catalyzed Suzuki-Miyaura couplings, which are widely employed in the synthesis of biaryl compounds—a common motif in many active pharmaceutical ingredients (APIs). This reactivity makes 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzeneacetic acid, ethyl ester a valuable building block for further derivatization.

Recent advancements in drug discovery have highlighted the utility of boronic acid derivatives in therapeutic applications. Boron-containing compounds have been explored for their potential in targeting specific biological pathways. For example, borylated molecules have shown promise in anticancer therapies due to their ability to interact with enzymes involved in cell proliferation and survival. The structural features of this compound suggest that it could be modified to develop novel agents with targeted biological activity.

The synthesis of 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzeneacetic acid, ethyl ester involves sophisticated organic transformations that showcase the ingenuity of synthetic chemists. The introduction of the tetramethyl dioxaborolane group requires careful control of reaction conditions to ensure high yield and purity. This level of precision is critical in pharmaceutical synthesis, where impurities can compromise the safety and efficacy of a drug candidate. Techniques such as boronation followed by esterification are commonly employed to construct this type of molecular architecture.

From a research perspective, this compound exemplifies the importance of interdisciplinary collaboration between organic chemists and medicinal chemists. The development of new synthetic methodologies often drives innovation in drug discovery. By providing access to structurally diverse intermediates like 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzeneacetic acid ethyl ester, researchers can explore novel pharmacophores and optimize lead compounds for clinical development.

The role of computational chemistry in analyzing such molecules cannot be overstated. Advanced computational methods allow researchers to predict the behavior of compounds before they are synthesized or tested experimentally. This approach accelerates the drug discovery process by identifying promising candidates early in the pipeline. The electronic properties influenced by the fluoro group and the steric effects induced by the tetramethyl dioxaborolane moiety can be modeled with high accuracy using density functional theory (DFT) and other quantum mechanical techniques.

In conclusion,CAS number 1351500-37-2 refers to a compound that embodies many cutting-edge concepts in modern chemical research. Its structural complexity and reactivity make it a compelling subject for further investigation into both synthetic methodologies and biological applications. As our understanding of molecular interactions continues to evolve,fluorinated benzeneacetic acid esters like this one will remain at forefronts of pharmaceutical innovation.